Cas no 37041-15-9 (diethyl {[methyl(phenyl)amino]methylidene}propanedioate)

diethyl {[methyl(phenyl)amino]methylidene}propanedioate structure
37041-15-9 structure
Product Name:diethyl {[methyl(phenyl)amino]methylidene}propanedioate
CAS No:37041-15-9
MF:C15H19NO4
MW:277.3156645298
CID:921914
PubChem ID:319962
Update Time:2025-04-19

diethyl {[methyl(phenyl)amino]methylidene}propanedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl {[methyl(phenyl)amino]methylidene}propanedioate
    • diethyl 2-[(N-methylanilino)methylidene]propanedioate
    • SCHEMBL5089790
    • CCG-242146
    • NSC-266111
    • NSC266111
    • 37041-15-9
    • DTXSID90313055
    • Inchi: 1S/C15H19NO4/c1-4-19-14(17)13(15(18)20-5-2)11-16(3)12-9-7-6-8-10-12/h6-11H,4-5H2,1-3H3
    • InChI Key: GIDDHVVEGZZYOD-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C/N(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 277.13147
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84
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